5-Bromoisoquinolin-8-amine
Cat. No. B113246
Key on ui cas rn:
90721-35-0
M. Wt: 223.07 g/mol
InChI Key: BTFXYVXBWMRHIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09073891B2
Procedure details
To a solution of 8-amino-5-bromoisoquinoline in 48% HBF4 (30 mL) at 0° C. was slowly added an aqueous (10 mL) solution of NaNO2 (172 mg, 2.5 mmol). The reaction mixture was stirred at 0° C. for 1 h and was then concentrated under reduced pressure to give a dark residue. The dark residue was heated to 150° C. for 16 h. The resulting dark oil was cooled to 23° C., quenched with ammonium hydroxide and extracted with DCM. The organic solution was concentrated and the resulting dark solid was recrystallized from EtOAc/Hexanes. The desired product (100 mg) was in the mother liquor while the by-product was filtered away as a solid. LCMS showed an m/z of 228.0/226.0 with a retention time of 1.318 min, method [1].
[Compound]
Name
solution
Quantity
10 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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N[C:2]1[CH:3]=[CH:4][C:5]([Br:12])=[C:6]2[C:11]=1[CH:10]=[N:9][CH:8]=[CH:7]2.N([O-])=O.[Na+].[H+].[B-](F)(F)(F)[F:19]>>[Br:12][C:5]1[CH:4]=[CH:3][C:2]([F:19])=[C:11]2[C:6]=1[CH:7]=[CH:8][N:9]=[CH:10]2 |f:1.2,3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC=1C=CC(=C2C=CN=CC12)Br
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[Compound]
|
Name
|
solution
|
|
Quantity
|
10 mL
|
|
Type
|
reactant
|
|
Smiles
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|
|
Name
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Quantity
|
172 mg
|
|
Type
|
reactant
|
|
Smiles
|
N(=O)[O-].[Na+]
|
|
Name
|
|
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Quantity
|
30 mL
|
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Type
|
reactant
|
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Smiles
|
[H+].[B-](F)(F)(F)F
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
|
0 °C
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred at 0° C. for 1 h
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
was then concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give a dark residue
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The dark residue was heated to 150° C. for 16 h
|
|
Duration
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16 h
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
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The resulting dark oil was cooled to 23° C.
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
quenched with ammonium hydroxide
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with DCM
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The organic solution was concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the resulting dark solid was recrystallized from EtOAc/Hexanes
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
was filtered away as a solid
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Outcomes
Product
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
